Cas no 1361705-40-9 (2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine)

• Product Name: 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine
• CAS No: 1361705-40-9
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926980
• Update Time: 2025-11-03

2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-8-2-1-6(5-9(8)13)7-3-4-16-11(15)10(7)14/h1-5H
• InChI Key： FVYTVMGDVKBKQB-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine

Comprehensive Overview of 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine (CAS No. 1361705-40-9)

2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine (CAS No. 1361705-40-9) is a specialized heterocyclic compound with a unique molecular structure, combining a pyridine ring with a dichlorophenyl substituent. This compound has garnered significant attention in pharmaceutical research and agrochemical development due to its potential applications in drug discovery and crop protection. Its chlorinated aromatic framework contributes to its distinct chemical properties, making it a subject of interest for organic synthesis and material science.

In recent years, the demand for high-performance intermediates like 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine has surged, driven by advancements in precision agriculture and green chemistry. Researchers are exploring its role in developing sustainable pesticides with reduced environmental impact, aligning with global trends such as ESG (Environmental, Social, and Governance) compliance. The compound's structural versatility also positions it as a candidate for bioactive molecule design, particularly in targeting enzyme inhibition pathways.

The synthesis of CAS No. 1361705-40-9 typically involves multi-step organic reactions, including cross-coupling and halogenation techniques. Its purification and analytical characterization often employ HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity standards for industrial and academic use. Notably, its thermal stability and solubility profile make it suitable for formulations in both aqueous and non-aqueous systems.

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Emerging discussions in scientific forums highlight its potential in neurological research, with preliminary studies suggesting interactions with neurotransmitter receptors. However, further in vivo studies are needed to validate these findings. The compound's logP value and metabolic stability also make it a candidate for ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling in medicinal chemistry.

In conclusion, 2,3-Dichloro-4-(3,4-dichlorophenyl)pyridine represents a multifunctional chemical entity with broad applicability across industries. Its alignment with sustainability goals and technological advancements ensures its relevance in future R&D initiatives. For laboratories and manufacturers, sourcing high-purity grades and staying updated on safety protocols remains critical to leveraging its full potential.